Cas no 2021731-50-8 (4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde)

• Product Name: 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde
• CAS No: 2021731-50-8
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6077038
• PubChem ID: 165499734
• Update Time: 2025-06-15

4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde
• 2021731-50-8
• EN300-1197114
• 4-[(2,5-dimethylmorpholin-4-yl)methyl]thiophene-2-carbaldehyde

• Inchi： 1S/C12H17NO2S/c1-9-7-15-10(2)4-13(9)5-11-3-12(6-14)16-8-11/h3,6,8-10H,4-5,7H2,1-2H3
• InChI Key： LFVMMFSJPZGFSE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)CN1CC(C)OCC1C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde

Introduction to 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde (CAS No. 2021731-50-8)

4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2021731-50-8, represents a unique molecular scaffold that combines the structural features of morpholine and thiophene derivatives with an aldehyde functional group. The presence of these distinct moieties not only imparts specific chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The morpholine moiety, characterized by its nitrogen-containing heterocyclic ring, is well-known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. In particular, the 2,5-dimethylmorpholin-4-yl substituent introduces steric hindrance and electronic effects that can modulate the reactivity and binding affinity of the molecule. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation and electronic tuning are critical.

Conversely, the thiophene ring, a five-membered aromatic heterocycle containing sulfur, is another key component that contributes to the compound's pharmacological potential. Thiophene derivatives are widely recognized for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The incorporation of a carbonyl group at the 2-position of the thiophene ring, as seen in this compound, further enhances its reactivity and allows for further functionalization through condensation reactions or as a precursor in synthesizing more complex molecules.

The aldehyde functionality at the methylthiophene unit serves as a versatile handle for chemical modifications. Aldehydes are highly reactive intermediates that can participate in various synthetic transformations, such as condensation with amines to form amides or Schiff bases, which are common motifs in drug design. This reactivity makes 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde a valuable building block for constructing novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more effectively. Studies have demonstrated that the combined effects of the morpholine and thiophene moieties can influence protein-ligand interactions, making this compound a promising candidate for targeting various biological pathways. For instance, computational simulations have suggested that it may interact with enzymes involved in metabolic disorders or with receptors implicated in neurological diseases.

In vitro studies have begun to unravel the pharmacological profile of 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde. Initial experiments have shown that it exhibits moderate inhibitory activity against certain enzymes, which could be attributed to its ability to mimic natural substrates or bind to allosteric sites. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as solubility and membrane permeability, which are essential for effective drug delivery.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods.

As research progresses, 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde is expected to play a crucial role in developing novel therapeutic agents. Its unique structural features and reactivity make it an attractive scaffold for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential to fully exploit its potential in drug discovery.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the therapeutic applications of this compound. Predictive models can help identify potential targets and optimize lead compounds more rapidly than traditional methods. By leveraging these technologies, researchers can accelerate the process of translating promising candidates like 4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde into clinical trials.

In conclusion,4-(2,5-dimethylmorpholin-4-yl)methylthiophene-2-carbaldehyde (CAS No. 2021731-50-8) stands out as a versatile and innovative compound with significant implications for pharmaceutical research. Its unique combination of structural elements offers a rich foundation for developing new drugs targeting various diseases. As our understanding of its properties continues to grow through experimental and computational studies, this molecule is poised to make substantial contributions to future medical advancements.